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Compound of Interest

Compound Name: 10,10'-Oxybisphenoxarsine

Cat. No.: B035948

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety, handling, and disposal information for 10,10'-
Oxybisphenoxarsine (OBPA), a highly toxic organoarsenic compound. Strict adherence to
these protocols is mandatory to ensure personnel safety and prevent environmental
contamination.

Hazard Identification and Personal Protective Equipment
(PPE)

10,10'-Oxybisphenoxarsine is classified as acutely toxic and corrosive. It is fatal if swallowed
or inhaled and toxic in contact with skin.[1] It causes severe skin burns and eye damage.[1]
Due to its high toxicity, a comprehensive PPE strategy is essential.

Table 1: Exposure Limits and Recommended Personal Protective Equipment
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Parameter

Value/lRecommendation

Source(s)

Occupational Exposure Limits

OSHA PEL (Organic Arsenic

Compounds as As)

0.5 mg/m3 (8-hour TWA)

[2]

Toxics Screening Level
(10,10'-oxybisphenoxarsine

oxide)

0.2 pg/m?3 (annual average)

[3]

Respiratory Protection

Full-face respirator with
combination organic
vapor/acid gas/P100
particulate filters (e.g., 3M
Model 60923).

[31141[5]

Hand Protection

Double gloving is required.
Use a combination of a
heavier, chemical-resistant
outer glove over a disposable
inner glove. Outer Glove: Butyl
rubber or Viton™ for extended
contact. Inner Glove: Nitrile
(heavy-duty, >8 mil). No
specific breakthrough time
data is available for OBPA.
Gloves should be inspected
before each use and changed
immediately upon suspected

contact.

[6]7]

Eye and Face Protection

A full-face respirator provides
integrated eye and face
protection. If not using a full-
face respirator, chemical
splash goggles and a face

shield are mandatory.

[3]

Body Protection

Chemical-resistant, impervious

disposable coveralls. A

[3]
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chemically resistant apron
should be worn over the

coveralls.

Chemical-resistant, steel-toed
Foot Protection boots with disposable boot [2]

covers.

Operational Plan for Safe Handling

All handling of 10,10'-Oxybisphenoxarsine must be conducted within a certified chemical
fume hood or a glove box to minimize inhalation exposure.

Step-by-Step Handling Protocol:
e Preparation:

o Designate a specific area within the laboratory for handling OBPA. This area must be
clearly marked with warning signs indicating a highly toxic and carcinogenic substance is
in use.[6]

o Ensure a calibrated emergency eyewash station and safety shower are immediately
accessible.[6]

o Prepare all necessary equipment (glassware, spatulas, etc.) and place them on a
disposable, absorbent bench liner within the fume hood.

o Assemble a spill kit containing absorbent materials (e.g., vermiculite or sand),
decontamination solution, and a labeled hazardous waste container.

e Donning PPE:

[¢]

Put on inner nitrile gloves.

o

Don disposable coveralls, ensuring a snug fit.

o

Put on chemical-resistant boots and disposable boot covers.
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o Don outer chemical-resistant gloves (e.g., Butyl rubber or Viton™).

o Don a full-face respirator with the appropriate cartridges. Perform a positive and negative
pressure seal check.

e Handling the Compound:

Carefully open the container of 10,10'-Oxybisphenoxarsine inside the fume hood.

[e]

o

Use spark-proof tools for all transfers and manipulations to avoid the creation of dust and
aerosols.[3]

o

Weigh the required amount of the compound in a tared, sealed container.

[¢]

After handling, securely close the primary container.
e Post-Handling and Decontamination:

o Wipe down all exterior surfaces of containers and equipment with a suitable
decontamination solution (e.g., a solution of household bleach and hydrated lime, followed
by a thorough rinse).

o Place all disposable items that have come into contact with the compound into a labeled
hazardous waste bag inside the fume hood.

o Remove PPE in the following order, avoiding contact with the outer contaminated
surfaces: boot covers, outer gloves, coveralls, inner gloves.

o Remove the full-face respirator last, once outside the handling area.

[e]

Wash hands, face, and forearms thoroughly with soap and water.[6]

Disposal Plan

All waste generated from handling 10,10'-Oxybisphenoxarsine is considered hazardous
waste and must be disposed of accordingly.

Step-by-Step Disposal Protocol:
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» Waste Segregation and Collection:

o Solid Waste: All contaminated solid waste, including gloves, coveralls, bench liners, and
disposable equipment, must be collected in a clearly labeled, sealed, and puncture-proof
hazardous waste container.

o Liquid Waste: All contaminated liquid waste, including rinse water from decontamination,
must be collected in a sealed, compatible container (e.g., a brown glass bottle) and
labeled as hazardous waste.[6] Drain disposal is strictly prohibited.[6]

o Empty Containers: Empty containers of 10,10'-Oxybisphenoxarsine must be triple-rinsed
with a suitable solvent, with the rinsate collected as hazardous liquid waste. The rinsed
containers should then be punctured to prevent reuse and disposed of as hazardous solid
waste.[1]

e Storage and Final Disposal:

o Store all hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

o Arrange for the disposal of all 10,10'-Oxybisphenoxarsine waste through a licensed
chemical destruction facility or a controlled incineration plant with flue gas scrubbing
capabilities.[1] Do not discharge to sewer systems.[1]

Emergency Procedures

o Spill: In case of a spill, evacuate the area immediately. Alert others and contact the
appropriate emergency response team. If trained and equipped, contain the spill with
absorbent material and decontaminate the area following established procedures.

e EXxposure:

o Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing immediately and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
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attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Visual Workflow for Safe Handling of 10,10'-
Oxybisphenoxarsine
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Caption: Workflow for handling 10,10'-Oxybisphenoxarsine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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